1-(3-Nitrophenyl)-1h-benzo[d]imidazole

• IUPAC Name: 1-(3-nitrophenyl)benzimidazole
• InChI: InChI=1S/C13H9N3O2/c17-16(18)11-5-3-4-10(8-11)15-9-14-12-6-1-2-7-13(12)15/h1-9H
• InChI Key: YZJZOMBEMQCWAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C13H9N3O2
• DSSTOX Substance ID: DTXSID50416157
• Molecular Weight: 239.23 g/mol
• CAS RN: 25699-77-8

Description

“1-(3-Nitrophenyl)-1h-benzo[d]imidazole” is a compound that contains an imidazole ring, which is an aromatic five-member ring with two nitrogen atoms at positions 1 and 3, and three carbon atoms. This compound is a part of the class of antibiotics that have nitroimidazole in their structures. It’s also used as a hole-transporting material (HTM) for perovskite solar cells.

Synthesis Analysis

The synthesis of “1-(3-Nitrophenyl)-1h-benzo[d]imidazole” is achieved without using any catalyst and purification process from largely available commercial precursors. More details about the synthesis process can be found in the referenced papers.

Molecular Structure Analysis

The molecular structure of “1-(3-Nitrophenyl)-1h-benzo[d]imidazole” is complex and unique. It contains an imidazole ring, which is a key component in several types of biomolecules. The energy levels of its frontier molecular orbitals are well aligned with the energy levels of the perovskite layer.

Chemical Reactions Analysis

The chemical reactions involving “1-(3-Nitrophenyl)-1h-benzo[d]imidazole” are diverse and complex. The imidazole group plays a central role in biological catalysis as part of the side-chain of histidine. More details about the chemical reactions can be found in the referenced papers.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(3-Nitrophenyl)-1h-benzo[d]imidazole” are unique due to its complex molecular structure. More details about the physical and chemical properties can be found in the referenced papers.

Scientific Research Applications

Rapid Synthesis in Antileukemic Applications

A novel microwave-assisted protocol for synthesizing benzimidazole derivatives, including compounds similar to 1-(3-Nitrophenyl)-1H-benzo[d]imidazole, has been developed. This method is significantly faster than conventional methods and is used to create potential antileukemic agents (Jagadeesha et al., 2023).

Pharmacological Properties

Benzothieno[2,3-d]imidazoles, structurally related to 1-(3-Nitrophenyl)-1H-benzo[d]imidazole, have demonstrated analgesic and anti-inflammatory activities, comparable to phenylbutazone but with less toxicity and gastric lesivity (Guerrera et al., 1990).

Spectroscopic and Electrochemical Studies

Studies on compounds like 2-(4-nitrophenyl)-1H-benzo[d]imidazole, closely related to 1-(3-Nitrophenyl)-1H-benzo[d]imidazole, have been conducted to understand their electrochemical reduction properties and interaction with surfactants, which is crucial for their potential application in various fields including pharmaceuticals (Datta et al., 2016).

Use in Electrochemical and Optical Studies

A benzimidazole derivative, similar to 1-(3-Nitrophenyl)-1H-benzo[d]imidazole, was used in electrochemical copolymerization studies. These studies are vital for understanding the optical and electrochromic properties of these compounds, with potential applications in material science (Soylemez et al., 2015).

Safety and Hazards

Imidazole compounds are considered hazardous by the 2012 OSHA Hazard Communication Standard. They can cause severe skin burns, eye damage, and may damage the unborn child.

Future Directions

The future directions of “1-(3-Nitrophenyl)-1h-benzo[d]imidazole” research are promising. It’s being explored for use in perovskite solar cells, and there’s ongoing research into its potential applications in other areas.